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molecular formula C5H4Cl2N2O2S B8702682 3,6-Dichloro-4-methanesulfonylpyridazine

3,6-Dichloro-4-methanesulfonylpyridazine

Cat. No. B8702682
M. Wt: 227.07 g/mol
InChI Key: NISDEPLHDSHPIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08076336B2

Procedure details

3,4,6-Trichloropyridazine (2.5 g; 13.6 mmol) and methanesulfinic acid sodium salt (2.78 g, 27.26 mmol) were stirred in 20 ml of a solvent mixture of water/THF/DMF (5:10:5) at RT for 30 h. The solvent was removed under reduced pressure and the residue was partitioned between ethyl acetate and saturated ammonium chloride solution. The organic phase was removed and concentrated, and the crude product was purified by flash chromatography (dichloromethane:methanol). Yield: 1.4 g
Name
3,4,6-Trichloropyridazine
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
methanesulfinic acid sodium salt
Quantity
2.78 g
Type
reactant
Reaction Step One
[Compound]
Name
solvent
Quantity
20 mL
Type
solvent
Reaction Step One
Name
water THF DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
3,6-Dichloro-4-methanesulfonylpyridazine

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:3]=[N:4][C:5]([Cl:9])=[CH:6][C:7]=1Cl.[Na+].[CH3:11][S:12]([O-:14])=[O:13]>O.C1COCC1.CN(C=O)C>[Cl:1][C:2]1[N:3]=[N:4][C:5]([Cl:9])=[CH:6][C:7]=1[S:12]([CH3:11])(=[O:14])=[O:13] |f:1.2,3.4.5|

Inputs

Step One
Name
3,4,6-Trichloropyridazine
Quantity
2.5 g
Type
reactant
Smiles
ClC=1N=NC(=CC1Cl)Cl
Name
methanesulfinic acid sodium salt
Quantity
2.78 g
Type
reactant
Smiles
[Na+].CS(=O)[O-]
[Compound]
Name
solvent
Quantity
20 mL
Type
solvent
Smiles
Name
water THF DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
O.C1CCOC1.CN(C)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was partitioned between ethyl acetate and saturated ammonium chloride solution
CUSTOM
Type
CUSTOM
Details
The organic phase was removed
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
the crude product was purified by flash chromatography (dichloromethane:methanol)

Outcomes

Product
Name
3,6-Dichloro-4-methanesulfonylpyridazine
Type
Smiles
ClC=1N=NC(=CC1S(=O)(=O)C)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.